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Compound of Interest

Compound Name: Trisulfo-Cy5-Alkyne

Cat. No.: B15553962

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility and storage
of Trisulfo-Cy5-Alkyne, a near-infrared fluorescent dye crucial for various bio-conjugation
applications. The document outlines its chemical properties, solubility in common laboratory
solvents, and detailed storage guidelines to ensure its stability and performance. Furthermore,
a detailed experimental protocol for its primary application, the copper-catalyzed azide-alkyne
cycloaddition (CUAAC) or "click chemistry," is provided, along with a visual representation of
the experimental workflow.

Core Properties of Trisulfo-Cy5-Alkyne

Trisulfo-Cy5-Alkyne is a highly water-soluble derivative of the cyanine 5 dye, featuring an
alkyne group that enables its covalent attachment to azide-modified molecules through click
chemistry. The presence of three sulfonate groups significantly enhances its hydrophilicity,
making it particularly suitable for labeling biomolecules in aqueous environments with minimal
use of organic co-solvents.
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Property Value Reference
Molecular Formula C37H45N3010S3 [1]
Molecular Weight ~788 g/mol [1]
Excitation Maximum (Aex) ~646-647 nm [1]
Emission Maximum (Aem) ~662-670 nm [1]
Extinction Coefficient ~250,000 cm~—tM—1 [1]
Purity Typically >95% (HPLC) [1]

Solubility Profile

Trisulfo-Cy5-Alkyne exhibits excellent solubility in a range of common laboratory solvents due
to its hydrophilic nature. While precise quantitative solubility data (e.g., mg/mL) is not
consistently published across suppliers, the qualitative solubility is well-documented.

Solvent Solubility Notes

The trisulfonated structure

imparts high aqueous
Water Soluble (very high) solubility, making it ideal for

bioconjugation reactions in

physiological buffers.[2][3]

A common solvent for
Dimethyl Sulfoxide (DMSO) Soluble preparing concentrated stock

solutions.

_ _ Another suitable solvent for
Dimethylformamide (DMF) Soluble ) )
creating stock solutions.[1][3]

Dichloromethane (DCM) Soluble [1]

For context, a non-sulfonated version of Cy5-alkyne has a reported solubility in DMSO of >55.6
mg/mL. Given the enhanced hydrophilicity of the trisulfonated form, its solubility in aqueous
solutions and polar organic solvents is expected to be significantly high.
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Storage and Stability Guidelines

Proper storage is critical to maintain the integrity and fluorescence of Trisulfo-Cy5-Alkyne.
The following guidelines are based on recommendations from multiple suppliers.

Condition Recommendation Duration Notes

_ Protect from light and
) -20°C, in the dark, )
Solid (Powder) ] Up to 24 months moisture to prevent
desiccated )
degradation.[2]

Aliquoting is

recommended to
In Solvent (Stock

-80°C Up to 12 months avoid repeated freeze-
Solution)
thaw cycles. Protect
from light.
For shorter-term
-20°C Up to 1 month storage of solutions.
[4]
The compound is
stable for short
Shipping Ambient Temperature Up to 3 weeks periods at room

temperature during

shipping.[2]

Key Handling Recommendations:

o Protect from Light: Cyanine dyes are susceptible to photobleaching. Always store and handle
Trisulfo-Cy5-Alkyne and its solutions in light-protected containers (e.g., amber vials or
tubes wrapped in foil).

e Avoid Repeated Freeze-Thaw Cycles: Aliquot stock solutions into smaller, single-use
volumes to minimize degradation.

o Use High-Purity Solvents: To avoid introducing contaminants that could interfere with
reactions or degrade the dye, use anhydrous or high-purity solvents for preparing stock
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solutions.

Experimental Protocol: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CUAAC)

The primary application of Trisulfo-Cy5-Alkyne is its conjugation to azide-containing
molecules via CUAAC. The following is a general protocol for labeling an azide-modified
biomolecule.

Materials:

Trisulfo-Cy5-Alkyne

Azide-modified biomolecule (e.g., protein, oligonucleotide)

Copper(ll) sulfate (CuS0O4) solution (e.g., 20 mM in water)

Copper(l)-stabilizing ligand, e.g., Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) solution
(e.g., 100 mM in water)

Reducing agent, e.g., Sodium Ascorbate solution (freshly prepared, e.g., 300 mM in water)

Reaction Buffer (e.g., phosphate-buffered saline, PBS, pH 7.4)
Procedure:
e Prepare Stock Solutions:

o Dissolve Trisulfo-Cy5-Alkyne in water or DMSO to a desired stock concentration (e.g., 10
mM).

o Dissolve the azide-modified biomolecule in the reaction buffer to a known concentration.
» Reaction Setup:

o In a microcentrifuge tube, combine the azide-modified biomolecule with the reaction buffer.
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o Add the Trisulfo-Cy5-Alkyne stock solution. The molar ratio of dye to biomolecule may
need to be optimized, but a starting point is often a 2 to 10-fold molar excess of the alkyne
dye.

o Add the THPTA solution to the reaction mixture and vortex briefly. A typical final
concentration is 1 mM.

o Add the CuS0O4 solution and vortex briefly. A typical final concentration is 0.2 mM.

e |nitiate the Reaction:

o Add the freshly prepared sodium ascorbate solution to initiate the click reaction. A typical
final concentration is 3 mM.

o Vortex the reaction mixture gently.
 Incubation:

o Incubate the reaction at room temperature for 30-60 minutes. Protect the reaction from
light.

e Purification:

o Purify the labeled biomolecule from excess reagents using an appropriate method, such
as size-exclusion chromatography (e.g., spin columns), dialysis, or ethanol precipitation
for oligonucleotides.

Visualizing the Workflow and Reaction

Experimental Workflow for CUAAC Labeling
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Caption: A flowchart illustrating the key steps in a typical copper-catalyzed azide-alkyne

cycloaddition (CuUAAC) labeling experiment.

Click Chemistry Signaling Pathway
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Caption: The catalytic cycle and reaction components of the copper-catalyzed azide-alkyne
cycloaddition (CUAAC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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